5-Aminothiazole-4-carboxamide
Overview
Description
5-Aminothiazole-4-carboxamide is a chemical compound that serves as a precursor for the synthesis of various heterocyclic compounds, including thiazole [4,5-d] pyrimidines. It is of interest in the field of medicinal chemistry due to its potential use in the development of biologically active molecules .
Synthesis Analysis
The synthesis of 5-Aminothiazole-4-carboxamide has been approached through different methods. One efficient synthesis method reported a high total yield of 79% starting from aminocyanacetamide, which is considered environment-friendly and suitable for industrial production . Another synthesis route involves the cyclization of 2-acylamino-2-thiocarbamoylacetamides with acetic formic anhydride, yielding 5-formamidothiazole-4-carboxamides, which are then converted to 5-aminothiazole-4-carboxamides by hydrolysis .
Molecular Structure Analysis
The molecular structure of 5-aminothiazole-4-carboxamide derivatives has been characterized using various analytical techniques. Single-crystal X-ray analysis has been employed to assign the structure of related compounds, confirming the presence of the thiazole ring and the amino group in the molecule .
Chemical Reactions Analysis
5-Aminothiazole-4-carboxamide and its derivatives participate in various chemical reactions. They can undergo heterocyclization reactions with bifunctional reagents to produce new heterocyclic polycyclic ensembles containing a 1,2,3-triazole fragment, a thiazole, and a residue of the natural alkaloid cytisine . Additionally, the compound can be used in multicomponent reactions with carbonyl compounds to synthesize triazolopyrimidines .
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis Methods and Industrial Applications
5-Aminothiazole-4-carboxamide is a key precursor in the synthesis of thiazole [4,5-d] pyrimidines. A novel synthesis method for 5-aminothiazole-4-carboxamide with a high total yield (79%) was reported, starting from aminocyanacetamide. This method is environmentally friendly and suitable for industrial production (Wang et al., 2014).
Pharmaceutical and Antimicrobial Research
5-Aminothiazole-4-carboxamide has been used as an alternative scaffold in the creation of selective inhibitors of calcium-dependent protein kinase-1 from Toxoplasma gondii and Cryptosporidium parvum. Compounds developed using this scaffold showed low nanomolar inhibitory potencies and submicromolar activities in cell proliferation assays, indicating potential pharmaceutical applications (Zhang et al., 2014).
Potential in Antioxidant Therapeutics
Condensed 5-aminothiazole derivatives, synthesized using simple methods, have shown potent inhibition of lipid peroxidation in vitro. These derivatives exhibit promising characteristics for therapeutic applications in the treatment of traumatic and ischemic injuries of the central nervous system, as they demonstrated protective effects against iron-dependent lipid peroxidation in an in vivo model (Uchikawa et al., 1996).
Development of New Antimicrobial Agents
A study focusing on the development of novel antimicrobial agents synthesized a series of triazole-4-carboxamides, where 5-aminothiazole-4-carboxamide played a crucial role. These compounds showed moderate to good antimicrobial activities against a range of pathogens, including both bacterial and fungal strains. This research highlights the potential of 5-aminothiazole-4-carboxamide derivatives in the field of antimicrobial drug development (Pokhodylo et al., 2021).
Safety And Hazards
Future Directions
5-Aminothiazole-4-carboxamide could potentially be used in the treatment of diseases. For instance, a related compound, AICAR, has been used clinically to treat and protect against cardiac ischemic injury . It has also been found to induce differentiation in a subset of primary acute myeloid leukemia blasts .
properties
IUPAC Name |
5-amino-1,3-thiazole-4-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3OS/c5-3(8)2-4(6)9-1-7-2/h1H,6H2,(H2,5,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMTWCCFQMSROIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(S1)N)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90504587 | |
Record name | 5-Amino-1,3-thiazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90504587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Aminothiazole-4-carboxamide | |
CAS RN |
5539-46-8 | |
Record name | 5-Amino-1,3-thiazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90504587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Aminothiazole-4-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.